2,4-Dichloro-5-methylpyrimidine

Specification

Introduction

2,4-Dichloro-5-methylpyrimidine (CAS 1780-31-0) is a halogenated pyrimidine derivative with broad applications in chemical research and industrial synthesis. Its molecular formula is $\text{C}_5\text{H}_4\text{Cl}_2\text{N}_2$, and it has a molecular weight of 163.01 g/mol . Below is a comprehensive analysis of its properties, applications, and safety considerations.

Agricultural Chemicals

The compound serves as an intermediate in herbicide synthesis, particularly for penoxsulam, a triazolopyrimidine sulfonamide herbicide . It enables selective weed control in rice and cereal crops .

Pharmaceutical Development

Used in synthesizing antiviral and antifungal agents, it contributes to the development of medications targeting enzyme pathways . For example, it is a precursor in triazolopyrimidine derivatives with therapeutic potential .

Material Science

In polymer production, it enhances coatings and specialty materials by improving durability and environmental resistance .

Hazards

• GHS Classification: Corrosive (H314: Causes severe skin burns and eye damage) .

• Exposure Risks:

  • Acute irritant contact dermatitis (ICD) in 84.4% of exposed workers .

  • Delayed allergic reactions in 15.6% of cases .

  • Systemic toxicity via inhalation or ingestion, causing respiratory and gastrointestinal tract damage .

Protective Measures

• Personal Protective Equipment (PPE): Positive-pressure inflatable protective clothing, chemical-resistant gloves, and face shields .

• Storage: -20°C in sealed containers to prevent moisture absorption .

Research Findings

A 2021 clinical study of 64 workers exposed to 2,4-dichloro-5-methylpyrimidine reported:

• Symptoms: Erythema (100%), edema (76.6%), and blistering (43.8%) at exposure sites .

• Treatment: Topical corticosteroids and oral antihistamines resolved symptoms in 7–14 days .

• Prevention Efficacy: No new ICD cases occurred after implementing advanced PPE .

Environmental Impact

• Aquatic Toxicity: Toxic to aquatic organisms, with potential long-term ecological effects .

• Regulatory Status: Listed under UN 3261 (Corrosive, Class 8) .